ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(2,5-dimethoxyphenyl)methyl]-4-(2-phenoxyethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C25H33NO5/c1-4-30-24(27)25(14-17-31-21-8-6-5-7-9-21)12-15-26(16-13-25)19-20-18-22(28-2)10-11-23(20)29-3/h5-11,18H,4,12-17,19H2,1-3H3
• InChI Key: MLUXVLCNFWSIJG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=C(C=CC(=C2)OC)OC)CCOC3=CC=CC=C3
• Molecular Formula: C25H33NO5
• Molecular Weight: 427.5 g/mol

Description

Ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is a chemical compound that has been studied for its potential applications in scientific research. This compound is a piperidine derivative and has been found to have interesting pharmacological properties. In

Mechanism of Action

The mechanism of action of ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate is not fully understood. However, it has been proposed that this compound acts as a modulator of the GABAergic system. GABA is an inhibitory neurotransmitter in the central nervous system, and its modulation has been shown to have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
Ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been found to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models. It has also been found to have anticonvulsant effects, making it a potential candidate for the treatment of epilepsy. Additionally, this compound has been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate in lab experiments is its potential therapeutic effects. This compound has been shown to have antinociceptive, anti-inflammatory, and anticonvulsant effects, making it a potential candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate. One area of research is the development of new drugs based on the pharmacological properties of this compound. Another area of research is the elucidation of the mechanism of action of this compound, which may lead to the development of new therapies for neurological disorders. Additionally, further studies on the biochemical and physiological effects of this compound may provide new insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate involves the reaction of 2,5-dimethoxybenzaldehyde with 2-phenoxyethylamine to form the intermediate product. This intermediate product is then reacted with ethyl 4-piperidinecarboxylate to form the final product. The synthesis of this compound has been studied extensively, and several modifications have been made to improve the yield and purity of the final product.

Scientific Research Applications

Ethyl 1-(2,5-dimethoxybenzyl)-4-(2-phenoxyethyl)-4-piperidinecarboxylate has been studied for its potential applications in scientific research. This compound has been found to have interesting pharmacological properties, including antinociceptive, anti-inflammatory, and anticonvulsant effects. These properties make it a potential candidate for the development of new drugs for the treatment of pain, inflammation, and epilepsy.